Cas no 2092236-42-3 (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propanenitrile)

• Product Name: 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propanenitrile
• CAS No: 2092236-42-3
• MF: C₉H₇ClN₄
• MW: 206.631679773331
• CID: 5304142
• Update Time: 2026-03-10

2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-acetonitrile, 4-chloro-α-methyl-
• 2-(4-Chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)propanenitrile
• 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propanenitrile

• Inchi： 1S/C9H7ClN4/c1-6(4-11)7-2-3-8-9(10)12-5-13-14(7)8/h2-3,5-6H,1H3
• InChI Key： ULEHKVMLHFWHPJ-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C(C(C#N)C)N2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 1.6
• Topological Polar Surface Area: 54

Additional information on 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propanenitrile

Professional Introduction to Compound with CAS No. 2092236-42-3 and Product Name: 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propanenitrile

The compound in question, identified by the CAS number 2092236-42-3, is a highly specialized chemical entity belonging to the class of heterocyclic compounds. Its molecular structure features a unique combination of functional groups, making it of significant interest in the field of pharmaceutical research and development. The product name, 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propanenitrile, provides a detailed insight into its chemical composition, highlighting its pyrrolo[2,1-f][1,2,4]triazine core and the substituent chloro group at the 4-position.

This compound has garnered attention due to its potential applications in medicinal chemistry. The pyrrolo[2,1-f][1,2,4]triazine scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets in diverse ways. The presence of the nitrile group and the chloro-substituted pyrrole ring enhances its reactivity and versatility, making it a valuable building block for synthesizing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Studies have demonstrated that modifications to the pyrrolo[2,1-f][1,2,4]triazine core can lead to significant changes in binding affinity and selectivity towards various biological targets. This has spurred interest in developing libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying new therapeutic agents.

The nitrile group in 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propanenitrile is particularly noteworthy. Nitrile groups are known for their ability to participate in various chemical reactions, including nucleophilic addition and cycloaddition reactions, which are widely utilized in synthetic organic chemistry. This reactivity makes the compound a promising candidate for further functionalization, allowing chemists to explore new chemical space and develop innovative drug candidates.

In the context of current research trends, this compound aligns well with the growing emphasis on structure-based drug design. High-resolution crystal structures of protein-ligand complexes have provided invaluable insights into how small molecules interact with biological targets at the atomic level. By leveraging these structural data, researchers can design molecules that are optimized for binding to specific pockets on proteins or enzymes.

The chloro-substituent on the pyrrole ring adds another layer of complexity to this compound's chemical behavior. Chloro groups are frequently used in medicinal chemistry due to their ability to modulate electronic properties and influence metabolic stability. The presence of this group in 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}propanenitrile suggests that it may exhibit unique pharmacokinetic properties compared to related compounds lacking such substituents.

One of the most exciting applications of this compound is in the development of kinase inhibitors. Kinases are a major class of enzymes involved in many cellular processes and are often implicated in diseases such as cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop targeted therapies that minimize side effects associated with traditional chemotherapies.

Recent studies have shown that derivatives of pyrrolo[2,1-f][1,2,4]triazine can exhibit potent kinase inhibition properties. The combination of the pyrrole ring and the triazine core provides a scaffold that can be readily modified to enhance binding affinity towards specific kinases. For instance, studies have demonstrated that certain derivatives can inhibit tyrosine kinases with nanomolar potency while maintaining good selectivity over other kinases.

The propanenitrile moiety at the 7-position of the triazine ring adds another dimension to this compound's potential utility. Nitriles can be converted into other functional groups such as amides or carboxylic acids through hydrolysis or reduction reactions. This flexibility allows researchers to fine-tune the properties of their synthetic intermediates and final drug candidates based on specific requirements.

In conclusion,2092236-42-3 represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing novel bioactive molecules. As our understanding of biological systems continues to grow and new synthetic methodologies emerge,this compound will undoubtedly play an important role in future drug discovery efforts aimed at addressing unmet medical needs.